Cas no 499237-34-2 (1,3-Benzenediol, 5-(1-hexylcyclopropyl)-)

• Product Name: 1,3-Benzenediol, 5-(1-hexylcyclopropyl)-
• CAS No: 499237-34-2
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 1541812
• Update Time: 2024-08-23

1,3-Benzenediol, 5-(1-hexylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-(1-hexylcyclopropyl)-
• 5-(1-hexyl-cyclopropyl)benzene-1,3-diol

• Inchi： 1S/C15H22O2/c1-2-3-4-5-6-15(7-8-15)12-9-13(16)11-14(17)10-12/h9-11,16-17H,2-8H2,1H3
• InChI Key： BYFVBORBIRWCTJ-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C2(CCCCCC)CC2)=CC(O)=C1

Computed Properties

• Exact Mass: 234.16206

Experimental Properties

• Density: 1.083±0.06 g/cm3(Predicted)
• Boiling Point: 368.6±12.0 °C(Predicted)
• PSA: 40.46
• pka: 9.51±0.10(Predicted)